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Introduction

Cerium-144 (¹⁴⁴Ce) is a significant radioisotope with a half-life of approximately 284.9 days.[1]

[2][3][4][5] As a fission product of uranium and plutonium, it is of considerable interest in

nuclear physics, waste management, and, increasingly, in medical applications as a parent

isotope for radiopharmaceutical development.[1][6] A thorough understanding of its decay

properties, grounded in robust theoretical models, is crucial for its safe handling and effective

application. This technical guide provides a comprehensive overview of the theoretical models

governing the decay of ¹⁴⁴Ce, supported by quantitative data, experimental methodologies, and

detailed visualizations.

Decay Characteristics of Cerium-144

Cerium-144, with 58 protons and 86 neutrons, is a neutron-rich nuclide and therefore

undergoes beta-minus (β⁻) decay.[1] In this process, a neutron within the nucleus is converted
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into a proton, with the simultaneous emission of an electron (beta particle) and an electron

antineutrino. The decay of ¹⁴⁴Ce exclusively proceeds via β⁻ emission to its daughter nuclide,

Praseodymium-144 (¹⁴⁴Pr).[1][2]

The decay of ¹⁴⁴Ce primarily populates excited states of ¹⁴⁴Pr, which then de-excite to the

ground state through the emission of gamma (γ) rays. The subsequent decay of ¹⁴⁴Pr, which

has a much shorter half-life of 17.29 minutes, also proceeds via beta decay to Neodymium-144

(¹⁴⁴Nd).[2][7]

Quantitative Decay Data

The decay of ¹⁴⁴Ce has been extensively studied, and the following tables summarize the key

quantitative data.

Table 1: General Properties of Cerium-144

Property Value

Half-life (T₁/₂) 284.89 (6) days[2]

Decay Mode 100% Beta-minus (β⁻)[2]

Q-value (β⁻) 318.6 (8) keV[2]

Parent Nuclide ¹⁴⁴La[1][5]

Daughter Nuclide ¹⁴⁴Pr[1][2]

Table 2: Beta Decay Transitions of Cerium-144
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Endpoint Energy
(keV)

Transition
Probability (%)

Nature of
Transition

log ft

318.6 (8) 76.9 (3)
1st forbidden non-

unique
7.42

238.5 (8) 3.9 (2)
1st forbidden non-

unique
8.33

185.1 (8) 19.2 (1)
1st forbidden non-

unique
7.27

Data sourced from the Laboratoire National Henri Becquerel (LNE-LNHB/CEA) Table of

Radionuclides.[2]

Table 3: Major Gamma Transitions Following Cerium-144 Decay

Energy (keV) Emission Probability (%) Multipolarity

133.5152 (20) 17.01 (19) M1

99.952 (9) 0.128 (6) E2

80.120 (4) 4.83 (17) M1

53.395 (5) 0.90 (4) M1

40.92 (3) 1.16 (18) M1

33.563 (9) 1.28 (6) M1

Data sourced from the Laboratoire National Henri Becquerel (LNE-LNHB/CEA) Table of

Radionuclides.[2]

Theoretical Framework of Cerium-144 Beta Decay

The beta decay of ¹⁴⁴Ce is characterized by "first-forbidden non-unique" transitions.[2] This

classification arises from the Fermi theory of beta decay and the selection rules dictated by the

changes in nuclear spin (ΔJ) and parity (Δπ) between the initial and final nuclear states.
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Allowed Transitions: In the simplest beta decay transitions, the electron and antineutrino

carry away a total angular momentum of zero (ΔJ = 0 or 1, with no change in parity, Δπ =

no). These are known as allowed transitions.

Forbidden Transitions: When the selection rules for allowed transitions are not met, the

decay can still proceed, but with a lower probability (and thus a longer half-life). These are

termed "forbidden" transitions. The degree of forbiddenness depends on the change in

nuclear spin and parity.

In the case of ¹⁴⁴Ce, the ground state has a spin and parity of 0⁺. The beta decay populates

states in ¹⁴⁴Pr with different spins and parities. The transitions are classified as "first-forbidden"

because they involve a change in parity (Δπ = yes) and a change in spin of ΔJ = 0, 1, or 2. The

"non-unique" designation refers to the fact that for a given ΔJ, multiple values of the orbital

angular momentum of the emitted leptons are possible.

The theoretical description of the energy spectrum of the emitted beta particles in these

forbidden transitions is more complex than for allowed transitions. The spectrum shape is

modified by a "shape factor," C(W), which depends on the electron energy (W) and the specific

nuclear matrix elements involved in the transition. For a simplified description, a three-branch

model can be used to approximate the experimental antineutrino energy distribution.[1] This

model incorporates the Coulomb interaction via the Fermi function and a generic treatment for

first-forbidden non-unique transitions.[1]

Decay Scheme of Cerium-144

The following diagram illustrates the decay scheme of ¹⁴⁴Ce, showing the beta decay branches

to the excited states of ¹⁴⁴Pr and the subsequent gamma emissions.
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Caption: Decay scheme of Cerium-144.

Experimental Protocols for Measuring Cerium-144 Decay

The characterization of the decay of ¹⁴⁴Ce relies on several key experimental techniques:

Gamma-Ray Spectroscopy: This technique is used to identify and quantify the gamma rays

emitted during the de-excitation of the daughter nucleus.

Methodology: A common setup involves a high-purity germanium (HPGe) or a sodium

iodide (NaI(Tl)) scintillation detector.[8] The detector is coupled to a multichannel analyzer
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(MCA) which records the energy spectrum of the detected gamma rays.[8] The source,

often a carrier-free sample of ¹⁴⁴Ce, is placed at a calibrated distance from the detector.[8]

Energy and efficiency calibrations of the detector are performed using standard radioactive

sources with well-known gamma-ray energies and intensities. The resulting spectrum

shows distinct peaks corresponding to the different gamma transitions, allowing for the

determination of their energies and relative intensities.[8]

Beta-Ray Spectroscopy: This method is employed to measure the energy distribution of the

emitted beta particles.

Methodology: Magnetic spectrometers or solid-state detectors, such as silicon lithium-

drifted [Si(Li)] detectors, are used.[9] The ¹⁴⁴Ce source is typically prepared on a thin

backing to minimize energy loss of the beta particles within the source material.[8] The

spectrometer separates the beta particles based on their momentum (and thus energy),

allowing for the measurement of the energy spectrum. By analyzing the shape of the beta

spectrum, information about the nature of the beta transitions (allowed or forbidden) can

be obtained.

Coincidence Measurements: These experiments are crucial for establishing the relationships

between different radiations emitted in the decay cascade.

Methodology: A typical beta-gamma coincidence setup involves a beta detector and a

gamma detector positioned at a specific angle to each other.[10] An electronic circuit is

used to record events only when both detectors register a signal within a very short time

window. By selecting a specific beta energy and measuring the coincident gamma

spectrum, or vice versa, the decay scheme can be constructed, confirming which beta

transitions populate which excited states in the daughter nucleus.[8]

Conclusion

The decay of Cerium-144 is a well-characterized process that is accurately described by the

theory of first-forbidden non-unique beta decay. The comprehensive understanding of its decay

scheme, supported by precise experimental measurements, is fundamental for its application in

various scientific and medical fields. The data and models presented in this guide provide a

solid foundation for researchers and professionals working with this important radioisotope.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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